Cas no 2229290-55-3 (5-1-(4-fluorophenyl)ethyl-1,3-oxazol-2-amine)

• Product Name: 5-1-(4-fluorophenyl)ethyl-1,3-oxazol-2-amine
• CAS No: 2229290-55-3
• MF: C₁₁H₁₁FN₂O
• MW: 206.216245889664
• CID: 6228866
• PubChem ID: 165702118
• Update Time: 2025-06-10

5-1-(4-fluorophenyl)ethyl-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-1-(4-fluorophenyl)ethyl-1,3-oxazol-2-amine
• 5-[1-(4-fluorophenyl)ethyl]-1,3-oxazol-2-amine
• 2229290-55-3
• EN300-1774943

• Inchi： 1S/C11H11FN2O/c1-7(10-6-14-11(13)15-10)8-2-4-9(12)5-3-8/h2-7H,1H3,(H2,13,14)
• InChI Key： NEAQHEANPHYOJA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C)C1=CN=C(N)O1

Computed Properties

• Exact Mass: 206.08554114g/mol
• Monoisotopic Mass: 206.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52Ų

Additional information on 5-1-(4-fluorophenyl)ethyl-1,3-oxazol-2-amine

Comprehensive Overview of 5-1-(4-fluorophenyl)ethyl-1,3-oxazol-2-amine (CAS No. 2229290-55-3)

The compound 5-1-(4-fluorophenyl)ethyl-1,3-oxazol-2-amine (CAS No. 2229290-55-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the fluorophenyl and oxazol-2-amine moieties, make it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a building block for novel therapeutics, especially in the context of central nervous system (CNS) disorders and metabolic diseases.

One of the key reasons for the growing interest in 5-1-(4-fluorophenyl)ethyl-1,3-oxazol-2-amine is its structural similarity to other bioactive compounds that target G-protein-coupled receptors (GPCRs). GPCRs are a major focus in modern pharmacology due to their role in regulating physiological processes. The presence of the fluorine atom in the compound enhances its binding affinity and metabolic stability, which are critical factors in drug design. This aligns with current trends in precision medicine and personalized therapeutics, where researchers seek compounds with optimized pharmacokinetic profiles.

In addition to its pharmacological potential, 5-1-(4-fluorophenyl)ethyl-1,3-oxazol-2-amine is also being studied for its applications in material science. Its aromatic and heterocyclic components make it a valuable precursor for designing advanced materials, such as organic semiconductors and fluorescent probes. These applications are particularly relevant in the context of sustainable technology and green chemistry, as industries seek eco-friendly alternatives to traditional materials.

The synthesis of 5-1-(4-fluorophenyl)ethyl-1,3-oxazol-2-amine involves multi-step organic reactions, including cyclization and amination processes. Recent advancements in catalytic methods and flow chemistry have improved the efficiency and scalability of its production. This is particularly important for meeting the demands of high-throughput screening (HTS) in drug discovery, where large quantities of pure compounds are required for testing.

From a safety and regulatory perspective, 5-1-(4-fluorophenyl)ethyl-1,3-oxazol-2-amine is not classified as a hazardous substance under current guidelines. However, researchers are advised to follow standard laboratory protocols when handling this compound, including the use of personal protective equipment (PPE) and proper ventilation. Its stability under various conditions makes it suitable for long-term storage, which is a practical advantage for laboratories and industrial settings.

The future prospects for 5-1-(4-fluorophenyl)ethyl-1,3-oxazol-2-amine are bright, with ongoing studies exploring its potential in neuroprotective therapies and anti-inflammatory agents. As the scientific community continues to uncover its mechanisms of action, this compound may soon find its way into clinical trials. Its versatility and adaptability make it a standout example of how small molecules can drive innovation in multiple fields, from medicine to materials science.